Cas no 898455-71-5 (2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide)

• Product Name: 2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide
• CAS No: 898455-71-5
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 5483280
• Update Time: 2025-10-22

2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• NLTOWCPOANKWPR-UHFFFAOYSA-N
• 2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide

• Inchi： 1S/C20H22N2O3S/c1-13-5-6-14(2)18(10-13)26(24,25)21-17-11-15-4-3-9-22-19(23)8-7-16(12-17)20(15)22/h5-6,10-12,21H,3-4,7-9H2,1-2H3
• InChI Key： NLTOWCPOANKWPR-UHFFFAOYSA-N
• SMILES： S(C1C([H])=C(C([H])([H])[H])C([H])=C([H])C=1C([H])([H])[H])(N([H])C1C([H])=C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C([H])([H])C(C=1[H])=C32)=O)(=O)=O

Additional information on 2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^{5,13}trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide

Professional Introduction to Compound with CAS No. 898455-71-5 and Product Name: 2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide

The compound with the CAS number 898455-71-5 and the product name 2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural features and promising biological activities, which have been extensively studied in recent years.

The molecular structure of this compound is characterized by a complex tricyclic framework fused with a benzene ring and a sulfonamide moiety. The presence of multiple heterocyclic rings and functional groups makes it a versatile scaffold for drug design. Specifically, the 2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl group introduces a high degree of rigidity and spatial constraints, which can be exploited to optimize binding interactions with biological targets.

In recent years, there has been a growing interest in the development of novel sulfonamide derivatives as potential therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the benzene-1-sulfonamide moiety in this compound not only enhances its solubility but also improves its metabolic stability, making it an attractive candidate for further pharmacological investigation.

The 2,5-dimethyl substituents in the benzene ring contribute to the overall lipophilicity of the molecule, which is crucial for membrane permeability and target binding efficiency. This structural feature aligns with current trends in drug discovery, where optimizing lipophilicity is essential for achieving optimal pharmacokinetic profiles.

Recent studies have highlighted the potential of tricyclic compounds as scaffolds for developing new drugs due to their ability to mimic natural product structures and exhibit high binding affinity. The tricyclo7.3.1.0^5,13trideca core in this compound is particularly noteworthy for its ability to adopt multiple conformations, which can be exploited to enhance binding interactions with biological targets.

The biological activity of this compound has been explored in several preclinical studies. Initial findings suggest that it exhibits significant inhibitory effects on various enzymes and receptors involved in inflammatory pathways. These preliminary results are particularly promising given the increasing recognition of inflammation as a key factor in numerous diseases.

Moreover, the compound has shown potential in vitro anti-proliferative effects against several cancer cell lines. The exact mechanisms underlying these effects are still under investigation, but they likely involve interactions with key signaling pathways involved in cell growth and survival. These findings underscore the potential of this compound as a lead candidate for further development into an anti-cancer therapeutic.

The synthesis of this compound presents several challenges due to its complex tricyclic structure and multiple functional groups. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. The synthetic route involves multiple steps, including cyclization reactions and functional group transformations, which require careful optimization to ensure high efficiency.

In conclusion, the compound with CAS number 898455-71-5 and product name 2,5-dimethyl-N-{2-oxo-1-azatricyclo7.3.1.0^5,13trideca-5,7,9(13)-trien-7-yl}benzene-1-sulfonamide represents a significant advancement in pharmaceutical chemistry and medicinal biology. Its unique structural features and promising biological activities make it a valuable candidate for further pharmacological investigation. As research continues to uncover new therapeutic applications for sulfonamide derivatives and tricyclic compounds, this compound holds great promise for contributing to the development of novel treatments for various diseases.